Cas no 5032-98-4 (3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile)

3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile structure
5032-98-4 structure
Product Name:3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile
CAS No:5032-98-4
MF:C27H20NOP
MW:405.427567481995
CID:3109810
PubChem ID:4419495
Update Time:2025-04-21

3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile
    • 5032-98-4
    • 3-OXO-3-PHENYL-2-(TRIPHENYLPHOSPHORANYLIDENE)PROPIONITRILE
    • AKOS001019372
    • Z56812996
    • Inchi: 1S/C27H20NOP/c28-21-26(27(29)22-13-5-1-6-14-22)30(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H
    • InChI Key: AOOSUESTTXLSPH-UHFFFAOYSA-N
    • SMILES: P(=C(C#N)C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 405.128251259Da
  • Monoisotopic Mass: 405.128251259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 40.9Ų
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